Cas no 500152-04-5 (Benzoic acid,4-[[(3,4-dichlorophenyl)methyl][1,3,4-trioxo-4-(1,1,3-trimethylbutoxy)butyl]amino]-2-ethoxy-)

• Product Name: Benzoic acid,4-[[(3,4-dichlorophenyl)methyl][1,3,4-trioxo-4-(1,1,3-trimethylbutoxy)butyl]amino]-2-ethoxy-
• CAS No: 500152-04-5
• MF: C₂₇H₃₁Cl₂NO₇
• MW: 552.443546533585
• CID: 1548941
• Update Time: 2024-08-24

Benzoic acid,4-[[(3,4-dichlorophenyl)methyl][1,3,4-trioxo-4-(1,1,3-trimethylbutoxy)butyl]amino]-2-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[(3,4-dichlorophenyl)methyl][1,3,4-trioxo-4-(1,1,3-trimethylbutoxy)butyl]amino]-2-ethoxy-
• Benzoic acid, 4-[[(3,4-dichlorophenyl)methyl][1,3,4-trioxo-4-(1,1,3-trimethylbutoxy)butyl]amino]-2-ethoxy-

• Inchi： 1S/C27H31Cl2NO7/c1-6-36-23-12-18(8-9-19(23)25(33)34)30(15-17-7-10-20(28)21(29)11-17)24(32)13-22(31)26(35)37-27(4,5)14-16(2)3/h7-12,16H,6,13-15H2,1-5H3,(H,33,34)
• InChI Key： KJOVJYLYYRIUIT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N(CC2=CC=C(Cl)C(Cl)=C2)C(=O)CC(=O)C(=O)OC(C)(C)CC(C)C)C=C1OCC

Computed Properties

• Exact Mass: 551.14793

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 682.6±55.0 °C(Predicted)
• PSA: 110.21
• pka: 4.26±0.10(Predicted)